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Compound of Interest

Compound Name: Methyl 3-hydroxydodecanoate

Cat. No.: B164406

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 3-hydroxydodecanoate, a
fatty acid ester with emerging interest in various scientific fields. This document details its
chemical identity, physicochemical properties, synthesis protocols, and potential biological
significance, presenting data in a structured format for ease of reference and comparison.

Chemical Identity and Properties

Methyl 3-hydroxydodecanoate is a monounsaturated fatty acid methyl ester. Its unique
structure, featuring a hydroxyl group at the beta position, imparts specific chemical and
physical characteristics.

CAS Number: 72864-23-4[1]
Synonyms:

e (£)-Methyl 3-Hydroxydodecanoate
» Methyl B-hydroxydodecanoate

e 3-Hydroxydodecanoic acid methyl ester

Physicochemical Data
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Property Value Reference
Molecular Formula C13H2603 [1]
Molecular Weight 230.34 g/mol [1]
Appearance Colorless to pale yellow liquid

Purity >98% [1]

Storage Conditions -20°C

Synthesis of Methyl 3-hydroxydodecanoate

A reliable method for the synthesis of Methyl 3-hydroxydodecanoate is through the
Reformatsky reaction.[2][3][4][5] This reaction involves the condensation of an aldehyde with
an a-halo ester in the presence of metallic zinc.[3][4][5]

Experimental Protocol: Reformatsky Reaction[2]

Materials:

Decanal

Methyl bromoacetate

Zinc dust

Tetrahydrofuran (THF), anhydrous

Hydrochloric acid (1 M)

Dichloromethane

Magnesium sulfate, anhydrous

Procedure:

¢ To a refluxing solution of anhydrous THF (200 mL) in a 500 mL round-bottomed flask
equipped with a condenser, rapidly add zinc dust (2 equivalents), decanal (1 equivalent), and
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methyl bromoacetate (2 equivalents) in quick succession.

o Caution: The reaction is highly exothermic and will cause rapid boiling of the solvent. Ensure
efficient condensation.

 Allow the reaction to proceed for 20 minutes.

 After cooling to room temperature, quench the reaction by adding 1 M hydrochloric acid.
o Extract the aqueous layer with dichloromethane.

e Dry the combined organic layers over anhydrous magnesium sulfate.

 Filter and concentrate the solution under reduced pressure to yield the crude product.

 Purify the crude product by silica gel column chromatography to obtain Methyl 3-
hydroxydodecanoate.

Yield: 94%][2]

Synthesis Workflow
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Reactants

Methyl Bromoacetate

Reaction Conditions

Anhydrous THF

Reflux (20 min)

Work-up & |Purification

(Quench with 1M HCD

( Extract with CH2Cl2 )
( Dry over MgSO4)
(Silica Gel Chromatograph))

Methyl 3-hydroxydodecanoate

Click to download full resolution via product page

Workflow for the synthesis of Methyl 3-hydroxydodecanoate via the Reformatsky reaction.
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Potential Biological Significance

While research on Methyl 3-hydroxydodecanoate is ongoing, studies on its parent carboxylic
acid, 3-hydroxydodecanoic acid, have revealed potential roles in modulating the immune
system. Specifically, bacteria-derived 3-hydroxydodecanoic acid has been shown to induce a
potent anti-tumor immune response by signaling through the G-protein coupled receptor
GPR84.[6] As the methyl ester is often used as a more cell-permeable analog in research, it is
a valuable tool for investigating these biological pathways.[6]

Hypothetical Signaling Pathway of 3-
Hydroxydodecanoic Acid

The following diagram illustrates the proposed signaling pathway for the parent acid of Methyl
3-hydroxydodecanoate. It is important to note that this pathway has been elucidated for 3-
hydroxydodecanoic acid, and the direct activity of the methyl ester on this pathway requires
further investigation.
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Proposed signaling of 3-hydroxydodecanoic acid via the GPR84 receptor to elicit an anti-tumor
immune response.

Conclusion

Methyl 3-hydroxydodecanoate is a readily synthesizable fatty acid ester with potential
applications in biomedical research, particularly in the study of immune modulation. This guide
provides foundational technical information to support further investigation into its properties
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and biological activities. The provided synthesis protocol offers a high-yield route to obtain this
compound for experimental use. Future research should focus on elucidating the specific
biological functions of the methyl ester form and its potential as a therapeutic agent or research
tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b164406?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

